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Compound of Interest

Compound Name: Butanediol diacrylate

Cat. No.: B086089 Get Quote

An In-Depth Technical Guide to the Molecular Weight and Density of Butanediol Diacrylate

This guide provides a comprehensive overview of the molecular weight and density of

butanediol diacrylate, targeting researchers, scientists, and professionals in drug

development. It includes a summary of key physical properties, detailed experimental protocols

for their determination, and a logical workflow for these characterization processes.

Quantitative Data Summary
Butanediol diacrylate is a difunctional monomer that exists as different isomers, primarily 1,4-

butanediol diacrylate and 1,3-butanediol diacrylate. While their molecular weights are

identical, their densities show slight variations.

Property 1,4-Butanediol Diacrylate 1,3-Butanediol Diacrylate

Molecular Formula C₁₀H₁₄O₄ C₁₀H₁₄O₄

Molecular Weight ( g/mol ) 198.22[1][2][3] 198.22[4]

Density (g/mL at 25°C) 1.051[2][5], 1.01, 1.054[6] 1.03[4]

Experimental Protocols
The determination of the molecular weight and density of liquid compounds like butanediol
diacrylate requires precise experimental techniques. Modern mass spectrometry is the
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standard for accurate molecular weight determination, while density can be reliably measured

using pycnometry or digital density meters.

Molecular Weight Determination via Mass Spectrometry
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules.[7][8] This allows for the precise determination of a compound's

molecular weight.

Methodology: Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of butanediol diacrylate is prepared in a suitable

volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1-10 µM.

Instrumentation Setup:

The ESI-MS is calibrated using a standard compound with a known molecular weight.

The sample solution is loaded into a syringe and infused into the ESI source at a constant

flow rate.

Ionization: A high voltage is applied to the tip of the infusion needle, causing the sample

solution to form a fine spray of charged droplets. As the solvent evaporates, the analyte

molecules become charged ions.

Mass Analysis: The generated ions are directed into the mass analyzer, which separates

them based on their mass-to-charge ratio.

Detection and Data Analysis: The detector records the abundance of ions at each m/z value.

The resulting mass spectrum will show a peak corresponding to the molecular ion of

butanediol diacrylate, from which its molecular weight can be accurately determined.[7][9]

Density Determination
The density of a liquid is its mass per unit volume and is temperature-dependent. Two common

and precise methods for determining the density of liquids are the pycnometer method and the

oscillating U-tube method.
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Methodology 1: Pycnometer Method

A pycnometer is a glass flask with a precisely known volume.[6]

Cleaning and Calibration: The pycnometer is thoroughly cleaned, dried, and its empty mass

is accurately weighed on an analytical balance.[3][6]

Filling with a Reference Liquid: The pycnometer is filled with a reference liquid of known

density, typically distilled water, and placed in a thermostatic bath to reach a specific

temperature (e.g., 25°C).

Mass of Reference Liquid: The mass of the filled pycnometer is measured, and by

subtracting the empty mass, the mass of the water is determined. The precise volume of the

pycnometer at that temperature can then be calculated.

Sample Measurement: The pycnometer is emptied, dried, and filled with butanediol
diacrylate. It is brought to the same temperature as the reference measurement.

Mass of Sample: The mass of the pycnometer filled with butanediol diacrylate is measured.

Density Calculation: The mass of the butanediol diacrylate is divided by the calibrated

volume of the pycnometer to determine its density.[10]

Methodology 2: Oscillating U-tube Density Meter

This method relies on the principle that the oscillation frequency of a U-shaped tube is

dependent on the mass of the liquid it contains.[11][12]

Instrument Calibration: The digital density meter is calibrated using dry air and a certified

reference standard, such as deionized water.[13]

Sample Injection: A small sample of butanediol diacrylate is injected into the oscillating U-

tube, ensuring no air bubbles are present.[4]

Temperature Equilibration: The instrument's built-in Peltier thermostat brings the sample to

the desired measurement temperature (e.g., 25°C).[1]
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Frequency Measurement: The instrument electronically excites the U-tube, causing it to

oscillate at its natural frequency. This frequency is precisely measured.

Density Calculation: The instrument's software automatically calculates the density of the

sample based on the measured oscillation frequency and the calibration data.[11][13]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the characterization of the molecular

weight and density of butanediol diacrylate.
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Caption: Workflow for determining the molecular weight and density of butanediol diacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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